4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid

• CAS RN: 19240-42-7
• Molecular Formula: C55H74MgN4O6
• Molecular Weight: 447.29 g/mol
• IUPAC Name: 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid
• InChI: InChI=1S/C14H18N5O10P/c15-12-9-13(17-4-16-12)19(5-18-9)14-11(24)10(23)6(28-14)3-27-30(25,26)29-8(22)2-1-7(20)21/h4-6,10-11,14,23-24H,1-3H2,(H,20,21)(H,25,26)(H2,15,16,17)/t6-,10-,11-,14?/m1/s1
• InChI Key: WWOOVEHSSMYXEJ-HLQSMOFHSA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C=N2)C3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OC(=O)CCC(=O)O)O)O)N
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OC(=O)CCC(=O)O)O)O)N

Description

4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid, also known as Ap4A, is a small molecule that has been found to play a significant role in various physiological processes. It is a naturally occurring compound that is synthesized in the body and has been studied for its potential therapeutic applications.

Mechanism of Action

4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid exerts its effects by binding to specific receptors on the cell surface, known as P2 receptors. These receptors are found in various tissues throughout the body and play a crucial role in regulating various physiological processes. Upon binding to these receptors, 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid activates a signaling pathway that leads to the activation of various enzymes and transcription factors, which in turn regulate gene expression.
Biochemical and Physiological Effects:
4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid has been found to have various biochemical and physiological effects on the body. It has been shown to regulate the immune system by modulating the activity of immune cells such as T cells and macrophages. 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid has also been found to play a crucial role in the regulation of vascular tone and blood pressure. Additionally, 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid has been found to regulate the activity of various enzymes involved in energy metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid in lab experiments include its ability to regulate various physiological processes, its availability in the body, and its potential therapeutic applications. However, the limitations of using 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid in lab experiments include its instability in solution, its potential to degrade rapidly, and the need for specific receptors to activate its effects.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid in various diseases. Future studies should focus on identifying the specific receptors and signaling pathways involved in 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid-mediated effects. Additionally, the development of stable forms of 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid may lead to the development of novel therapeutic agents for the treatment of various diseases.

Synthesis Methods

4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid can be synthesized in the laboratory by using chemical methods. One such method involves the use of adenosine triphosphate (ATP) and pyrophosphatase enzymes. The enzymes catalyze the hydrolysis of ATP to form 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid. Another method involves the use of adenosine deaminase enzyme, which catalyzes the conversion of adenosine to inosine, followed by the phosphorylation of inosine to form 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid.

Scientific Research Applications

4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been found to play a crucial role in regulating the immune system, and its deficiency has been linked to autoimmune diseases. 4-[[(2R,3S,4R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-4-oxobutanoic acid has also been studied for its potential use in treating cancer, as it has been found to inhibit the growth of cancer cells in vitro.